Cas no 623564-60-3 (Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate)

• Product Name: Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate
• CAS No: 623564-60-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 1076703
• PubChem ID: 11845246
• Update Time: 2025-05-23

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate
• 6,7-Dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylic acid ethyl ester
• AG-L-23887
• AGN-PC-00HCEX
• CTK5B4940
• KB-253777
• MolPort-016-578-792
• SureCN2929584
• SCHEMBL2929584
• DB-073099
• A8620
• AKOS015854356
• 4-ethyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate
• ethyl6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate
• DTXSID10474334
• 623564-60-3

• MDL： MFCD17011857
• Inchi： 1S/C9H12N2O2S/c1-2-13-9(12)7-5-10-11-3-4-14-6-8(7)11/h5H,2-4,6H2,1H3
• InChI Key： CEMWBEHAHXXJSU-UHFFFAOYSA-N
• SMILES： S1CCN2C(=C(C(=O)OCC)C=N2)C1

Computed Properties

• Exact Mass: 212.06206
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 44.12

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate (CAS No. 623564-60-3)

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate is a complex organic compound with the CAS registry number 623564-60-3. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[5,1-c][1,4]thiazine ring system. The molecule is characterized by its unique structure, which includes a fused ring system composed of nitrogen and sulfur atoms. This structural complexity makes it an interesting subject for research in various fields of chemistry and materials science.

The synthesis of Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate involves multi-step organic reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using microwave-assisted synthesis and catalytic methods to enhance reaction efficiency. These advancements have not only improved the synthesis process but also opened up new possibilities for its application in drug discovery and material development.

One of the most promising applications of Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate lies in its potential as a building block for more complex molecules. Its unique electronic properties make it a valuable intermediate in the construction of bioactive compounds. For instance, researchers have reported its use in the synthesis of novel antibiotics and anti-inflammatory agents. These findings highlight its importance in the field of medicinal chemistry.

In addition to its role as an intermediate, Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate has also been studied for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor development. Recent studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, further underscoring its versatility.

The structural characterization of Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate has been carried out using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and electronic structure. The results have been instrumental in guiding further research into its reactivity and functionalization.

Recent advancements in computational chemistry have also contributed significantly to our understanding of Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-3-carboxylate. Quantum mechanical calculations have been used to predict its reactivity under various conditions. These computational models have enabled researchers to design more efficient synthetic routes and predict potential applications without extensive experimental work.

Ethy l 6,7-dihydro-4H-pyrazolo[5 ,1 -c ][1 ,4 ]thiazine -3 -carbox ylate has also been explored for its role in polymer chemistry . Its ability to act as a monomer in polymerization reactions has led to the development of novel polymeric materials with unique properties . These materials exhibit enhanced thermal stability and mechanical strength , making them suitable for high-performance applications .

Furthermore , Eth yl 6 ,7 -dihydro -4 H -py razol o [5 ,1 -c ][1 ,4 ]t hia zin e -3 -carb ox ylate has shown promise in the field of optoelectronics . Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices . Recent studies have demonstrated its ability to act as an electron transport layer , significantly improving device efficiency .

The study of Eth yl 6 ,7 -dihydro -4 H -py razol o [5 ,1 -c ][1 ,4 ]t hia zin e -3 -carb ox ylate continues to be an active area of research . Scientists are exploring new ways to modify its structure to enhance its properties further . For example , functionalization with different substituents has been shown to alter its solubility , reactivity , and electronic characteristics . These modifications open up new avenues for its application in diverse fields .

In conclusion , Eth yl 6 ,7 -dihydro -4 H -py razol o [5 ,1 -c ][1 ,4 ]t hia zin e -3 -carb ox ylate is a versatile compound with significant potential in various areas of science and technology . Its unique structure , combined with recent advancements in synthesis and characterization techniques , makes it an invaluable tool for researchers . As ongoing studies continue to uncover new properties and applications , this compound is poised to play an increasingly important role in both academic research and industrial applications .